2-(3-Bromo-benzylsulfanyl)-ethylamine
Overview
Description
“2-(3-Bromo-benzylsulfanyl)-ethylamine” is a complex organic compound. It likely contains a benzyl group (a benzene ring attached to a CH2 group), a bromine atom attached to the benzyl group, a sulfanyl group (an sulfur atom attached to a hydrogen atom), and an ethylamine group (a two-carbon chain attached to an amine group, NH2) .
Synthesis Analysis
While the exact synthesis process for this compound is not available, it might involve the bromination of a benzyl group, followed by the introduction of a sulfanyl group and an ethylamine group . The bromination process could potentially be achieved through free radical halogenation .Chemical Reactions Analysis
The compound might undergo various reactions depending on the conditions. For example, the bromine atom might be replaced by other groups in a substitution reaction . The compound might also participate in reactions involving the amine group .Scientific Research Applications
- Protection of Ketones and Aldehydes : 2-Bromobenzyl bromide is used as a reagent to protect ketones and aldehydes in their less reactive alcohol oxidation states . It acts as a coupling component in various reactions.
- Synthesis of Substituted Quinazolines : Researchers have employed 2-bromobenzyl bromide in the synthesis of substituted quinazolines and 1,2,3,4-tetrahydroquinazolines .
- Focal Adhesion Kinase (FAK) Inhibitors : There is growing interest in FAK as a therapeutic target for anti-tumor drug development. Researchers have synthesized potential FAK inhibitors based on the 1,2,4-triazole skeleton, which may include derivatives of 2-bromobenzyl bromide .
Organic Synthesis and Chemical Reactions
Medicinal Chemistry and Drug Development
Chemical Biology and Click Chemistry
Sigma-Aldrich: 2-Bromobenzyl bromide Synthesis, molecular modeling, and biological evaluation of 1,2,4-triazole derivatives as focal adhesion kinase inhibitors Synthesis, characterization and antimicrobial activity of 4-((1-benzyl/phenyl-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-[(3-bromophenyl)methylsulfanyl]ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrNS/c10-9-3-1-2-8(6-9)7-12-5-4-11/h1-3,6H,4-5,7,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DREYSFLGDTXWSA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CSCCN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Bromo-benzylsulfanyl)-ethylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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